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Compound of Interest

Compound Name: 4-(Trifluoromethyl)thiobenzamide

Cat. No.: B1302004

For researchers, scientists, and drug development professionals, the safe handling and
disposal of chemical reagents are paramount. This document provides crucial safety protocols,
operational guidance, and disposal plans for 4-(Trifluoromethyl)thiobenzamide.

Chemical Identifier:
e CAS Number: 72505-21-6
» Molecular Formula: CsHeF3NS[1]

e Synonyms: 4-(Trifluoromethyl)benzenecarbothioamide

Hazard Identification and Classification

4-(Trifluoromethyl)thiobenzamide is classified as a hazardous substance. It is toxic if
swallowed, in contact with skin, or if inhaled. It is also known to cause skin and serious eye
irritation and may cause respiratory irritation.[1][2] The GHS pictograms associated with this
chemical include the skull and crossbones, indicating acute toxicity.

GHS Hazard Statements:
e H301: Toxic if swallowed[1][3]

e H311: Toxic in contact with skin
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H331: Toxic if inhaled

H315: Causes skin irritation[1]

H319: Causes serious eye irritation[1]

H335: May cause respiratory irritation

: . E

Property Value Source
CAS Number 72505-21-6

Molecular Weight 205.2 g/mol

Physical Form Solid

Storage Temperature Refrigerator

Occupational Exposure Limits No specific OELs established.
(OEL) Handle with high containment.

UN Number: UN2811, Class:

Transport Information )
6.1, Packing Group: IlI

Operational Plan: Safe Handling Procedures

A systematic approach is essential to minimize exposure and prevent accidents when working
with 4-(Trifluoromethyl)thiobenzamide.

Engineering Controls

e Fume Hood: All weighing and handling of the solid compound, as well as any reactions
involving it, must be conducted in a certified chemical fume hood to minimize inhalation
exposure.[5]

» Ventilation: Ensure adequate general laboratory ventilation.

Personal Protective Equipment (PPE)
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The following PPE is mandatory when handling this compound.[5] Always inspect PPE for

integrity before use.

PPE Category

Item

Specifications & Use

Eye and Face Protection

Chemical safety goggles and

face shield

Goggles must meet ANSI
Z87.1 standards. A face shield
should be worn over goggles
when there is a risk of

splashing.

Hand Protection

Nitrile gloves

Double-gloving is
recommended. While specific
breakthrough time data is not
available, nitrile gloves offer
good resistance to a range of
chemicals. Change gloves

immediately if contaminated.

Body Protection

Flame-resistant lab coat

A fully buttoned lab coat is
required to protect skin and
clothing. For larger quantities,
a chemical-resistant apron
should be worn over the lab

coat.

Respiratory Protection

NIOSH-approved respirator

If there is a risk of dust
formation and engineering
controls are insufficient, a
respirator with an appropriate
cartridge for organic vapors

and particulates is necessary.

Closed-toe and closed-heel

Required to protect feet from

Footwear . .
shoes potential spills.
Hygiene Practices
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» Wash hands thoroughly with soap and water after handling the compound and before leaving
the laboratory.[6]

e Do not eat, drink, or smoke in the laboratory.[3][6]

 Remove contaminated clothing and PPE immediately and decontaminate or dispose of it as
hazardous waste. Wash contaminated clothing before reuse.[4]

Spill Response

» Evacuation: In case of a significant spill, evacuate the immediate area and alert others.

o Small Spills (Solid): For small, contained spills, trained personnel wearing appropriate PPE
can carefully sweep up the material, avoiding dust generation. Place the collected material
into a sealed, labeled container for hazardous waste disposal.[6]

o Large Spills: For larger spills, or if the spill involves a solution, contact your institution's
Environmental Health and Safety (EHS) department immediately.

» Decontamination: Decontaminate the spill area with an appropriate solvent and cleaning
materials. Collect all cleanup materials as hazardous waste.

Disposal Plan

All waste containing 4-(Trifluoromethyl)thiobenzamide must be treated as hazardous waste.
Adherence to institutional, local, state, and federal regulations is mandatory.

Waste Segregation and Collection

e Solid Waste: Collect all solid waste, including unused compound, contaminated weighing
paper, pipette tips, and gloves, in a dedicated, sealed, and clearly labeled hazardous waste
container.

e Liquid Waste: Collect any solutions containing this compound in a separate, sealed, and
labeled hazardous liquid waste container. Do not mix with other waste streams unless
compatibility is confirmed.
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e Sharps: Any contaminated sharps (needles, razor blades) must be placed in a designated
sharps container for hazardous waste.

Labeling and Storage

» All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical
name: "4-(Trifluoromethyl)thiobenzamide".

o Store waste containers in a designated satellite accumulation area that is secure and has
secondary containment.

Final Disposal

o The final disposal of this chemical waste must be handled by a licensed hazardous waste
disposal company.

o Alikely disposal method is incineration in a chemical incinerator equipped with an
afterburner and scrubber system.[7]

» Never dispose of this chemical down the drain or in the regular trash.[7]

Experimental Workflow Diagram

The following diagram outlines the essential steps for the safe handling of 4-
(Trifluoromethyl)thiobenzamide from receipt to disposal.
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Caption: Workflow for the safe handling and disposal of 4-(Trifluoromethyl)thiobenzamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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